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Compound Profile & Anti-Influenza Activity

Clemastanin B (7S,8R,8'R-(-)-lariciresinol-4,4'-bis-O-β-D-glucopyranoside) is a major lignan identified in

the roots of Isatis indigotica Fort. (commonly known as Ban Lan Gen) [1] [2]. Research indicates its

antiviral activity is specific to influenza viruses.

The table below summarizes the in vitro antiviral profile of Clemastanin B against various influenza

viruses, showcasing its broad-spectrum activity against both human and avian strains [1] [2]:

Table 1: In Vitro Anti-Influenza Activity of Clemastanin B

Virus Type Subtypes Activity (IC₅₀) Comments

Human
Influenza A

H1N1 (including swine-
origin)

0.087 - 0.72
mg/mL

Effective across tested subtypes [1]

Human
Influenza A

H3N2 0.087 - 0.72
mg/mL

Effective across tested subtypes [1]

Human
Influenza B

Not specified 0.087 - 0.72
mg/mL

Effective [1]
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Virus Type Subtypes Activity (IC₅₀) Comments

Avian Influenza
A

H6N2, H7N3, H9N2 0.087 - 0.72
mg/mL

Effective across tested subtypes [1]

Other Viruses RSV, ADV3, PIV3,
EV71, HRV

Inactive Demonstrates specificity for influenza
viruses [1] [2]

In contrast, Clemastanin B was found to be inactive against a panel of other viruses, including Respiratory

Syncytial Virus (RSV), Adenovirus 3 (ADV3), Parainfluenza virus 3 (PIV3), Enterovirus 71 (EV71), and

Human Rhinovirus (HRV), highlighting a specific mechanism of action against influenza [1] [2].

Mechanism of Action & Experimental Evidence

The anti-influenza activity of Clemastanin B is attributed to its interference with the early to mid-stages of

the viral life cycle.

Stage of Inhibition: Treatment of infected MDCK cells with Clemastanin B, particularly at the early
stages post-infection, led to a significant reduction in virus titer. This suggests the compound targets

viral entry or early intracellular processes [1] [2].
Cellular Mechanism: A key finding was that Clemastanin B treatment caused the retention of the

viral Ribonucleoprotein (RNP) complex within the host cell nucleus. This indicates that the compound
disrupts the export of vRNP from the nucleus to the cytoplasm, a critical step for the assembly of

new viral particles [1] [2].
Proposed Targets: Based on the above, the mechanism may involve the inhibition of viral
endocytosis, uncoating, or nuclear export processes [1] [2].
Drug Resistance: A favorable finding from the studies is that treatment with Clemastanin B did not
easily result in the emergence of viral drug resistance, a common challenge with direct-acting
antivirals [1] [2].

The following diagram illustrates the proposed stages of the influenza virus life cycle targeted by

Clemastanin B, based on the experimental evidence:
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Biosynthesis Pathway in Isatis indigotica

Clemastanin B is biosynthesized in the plant via the lignan pathway. Recent research has identified key

enzymes involved in its production.
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Key Enzymes: The biosynthesis involves three-step sequential stereoselective enzymes [3]:

DIR1/2 (Dirigent Protein): Initiates the pathway by dimerizing coniferyl alcohol to form (–)-
pinoresinol.

PLR (Pinoresinol-Lariciresinol Reductase): Converts (–)-pinoresinol to (–)-lariciresinol.
UGT (UDP-Glycosyltransferase): Catalyzes the glycosylation of lariciresinol. The enzyme

IiUGT4 has been identified as the key glycosyltransferase responsible for the dominant role in
the biosynthesis of Clemastanin B and related lignan glycosides in the plant [4].
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Regulation: The expression of the DIR1 gene, and thus the lignan biosynthesis pathway, is activated

by the LTF1 transcription factor in response to biotic and abiotic stresses, positioning lignans as part
of the plant's defense system [3].

Research Context and Other Active Compounds

It is important to view Clemastanin B within the broader context of Isatis indigotica research.

Whole Extract Activity: Water extracts of the root have also demonstrated anti-influenza effects by
inhibiting viral attachment, penetration, and propagation, and by reducing the production of viral

proteins like M1, M2, and NP [5].
Other Active Compounds: Other anti-influenza compounds have been isolated from Isatis
indigotica, such as Erucic acid, which exhibits broad-spectrum antiviral and anti-inflammatory activity
by reducing viral polymerase activity and inhibiting NF-κB and p38 MAPK signaling pathways [6].

Clinical Evidence Gap: While lab studies are promising, clinical evidence for Isatis indigotica or its
components in humans remains limited. It is not known if it works in humans, and relying solely on

it for serious infections like SARS is not advised [7].

Key Experimental Protocols from Cited Research

For researchers looking to replicate or build upon this work, here is a summary of key methodological details

from the primary literature.

Table 2: Summary of Key Experimental Methods from Cited Studies

Study Focus Assay Type Key Methodologies Employed Key Findings/Output

| Clemastanin B Antiviral Profiling [1] [2] | - In vitro antiviral assay

Virus titer reduction

Cellular localization (vRNP) | - Cell line: MDCK cells
Evaluation of IC₅₀ against various influenza subtypes and other viruses.

Immunofluorescence to track vRNP location. | - Determined IC₅₀ values.
Showed vRNP retention in nucleus.

Identified stage of inhibition. | | Biosynthesis Enzyme Characterization (IiUGT4) [4] | - Enzyme
kinetics
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Genetic manipulation

Molecular docking | - Kinetic analysis (Kₘ, Vₘₐₓ) of recombinant IiUGT4.
Knock-down and overexpression in hairy roots.

Site-directed mutagenesis. | - Confirmed IiUGT4's key role in planta.
Identified critical catalytic residues (H373, W376, E397). | | Erucic Acid Mechanism [6] | - In vitro &

In vivo antiviral assay
Signaling pathway analysis | - Plaque assay, qRT-PCR.

Western blot for viral and signaling proteins (NF-κB, p38 MAPK).
Mouse infection model. | - Reduced viral load and inflammation.

Identified NF-κB and p38 MAPK as targets.
Improved survival in mice. |

Conclusion and Research Outlook

Clemastanin B is a promising anti-influenza lignan from Isatis indigotica with a defined mechanism

targeting the viral life cycle early stages and vRNP export. Its stereoselective biosynthesis pathway in the

plant has been largely elucidated.

Key research gaps and future directions include:

Defining the precise molecular target within the endocytosis/uncoating/export processes.

Conducting in vivo efficacy and pharmacokinetic studies in animal models.
Structural optimization to improve potency and drug-like properties.

Exploring the synergistic effects with other active compounds in Isatis indigotica extracts, like erucic
acid.

The established biosynthetic pathway provides a foundation for the heterologous production of
Clemastanin B using synthetic biology platforms, which could overcome supply limitations [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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